N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O4/c1-26-17-12-16(13-18(14-17)27-2)22-21(25)15-23-8-10-24(11-9-23)19-6-4-5-7-20(19)28-3/h4-7,12-14H,8-11,15H2,1-3H3,(H,22,25)
• InChI Key: VYUPXPYVSWKWSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide, also known as DMPEA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of pharmacology. DMPEA is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide is not fully understood, but it is thought to involve the modulation of serotonin receptor activity. N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has been shown to bind to the 5-HT2A receptor, which may result in the activation of downstream signaling pathways and the modulation of neurotransmitter release.
Biochemical and Physiological Effects
N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has been shown to have various biochemical and physiological effects, including the modulation of serotonin receptor activity and the inhibition of monoamine oxidase activity. N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has several advantages as a research compound, including its high affinity for the serotonin 5-HT2A receptor and its potential therapeutic applications. However, N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide also has several limitations, including its relatively low potency and the lack of information regarding its long-term effects.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide, including the investigation of its potential therapeutic applications for the treatment of psychiatric disorders such as depression and anxiety. Further studies are also needed to elucidate the mechanism of action of N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide and to determine its long-term effects. Additionally, the development of more potent analogs of N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide involves the reaction of 3,5-dimethoxyaniline with 4-(2-methoxyphenyl)piperazine in the presence of acetic anhydride and acetic acid. The resulting product is N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has been the subject of several scientific studies due to its potential applications in pharmacology. One study found that N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide has a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This suggests that N-(3,5-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazino]acetamide may have potential as a therapeutic agent for the treatment of psychiatric disorders such as depression and anxiety.